Cas no 1057670-87-7 (3-(2,3,6-trifluorophenyl)propanal)

• Product Name: 3-(2,3,6-trifluorophenyl)propanal
• CAS No: 1057670-87-7
• MF: C₉H₇F₃O
• MW: 188.146493196487
• CID: 6223767
• PubChem ID: 53434257
• Update Time: 2025-10-30

3-(2,3,6-trifluorophenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 3-(2,3,6-trifluorophenyl)propanal
• AKOS006289560
• SCHEMBL4846958
• 1057670-87-7
• EN300-1857145

• Inchi： 1S/C9H7F3O/c10-7-3-4-8(11)9(12)6(7)2-1-5-13/h3-5H,1-2H2
• InChI Key： CBRTVEVXLABMKX-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C=1CCC=O)F)F

Computed Properties

• Exact Mass: 188.04489933g/mol
• Monoisotopic Mass: 188.04489933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 17.1Ų

Additional information on 3-(2,3,6-trifluorophenyl)propanal

3-(2,3,6-Trifluorophenyl)Propanal: A Comprehensive Overview

3-(2,3,6-Trifluorophenyl)Propanal, identified by the CAS number 1057670-87-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a trifluorophenyl group with a propanal moiety. The trifluorophenyl group imparts distinctive electronic and steric properties to the molecule, making it a valuable component in various chemical reactions and applications.

The synthesis of 3-(2,3,6-Trifluorophenyl)Propanal typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and enhancing yield. For instance, researchers have explored the use of transition metal catalysts to facilitate the coupling reactions necessary for constructing the trifluorophenyl group. These methods not only improve the overall process but also align with the growing demand for sustainable chemical practices.

In terms of applications, 3-(2,3,6-Trifluorophenyl)Propanal has found utility in the development of advanced materials. Its ability to participate in cross-coupling reactions makes it a key intermediate in the synthesis of complex organic molecules. For example, it has been employed in the creation of novel pharmaceutical agents where precise control over molecular architecture is crucial. Additionally, its fluorinated aromatic ring contributes to enhanced stability and bioavailability in drug design.

Recent studies have also highlighted the potential of 3-(2,3,6-Trifluorophenyl)Propanal in optoelectronic materials. The compound's electronic properties make it a promising candidate for use in organic light-emitting diodes (OLEDs) and other related devices. Researchers have demonstrated that incorporating this compound into OLED structures can improve device efficiency and longevity by optimizing charge transport properties.

The structural versatility of 3-(2,3,6-Trifluorophenyl)Propanal extends to its role as a building block in polymer chemistry. By integrating this compound into polymer backbones, scientists have developed materials with tailored mechanical and thermal properties. These polymers find applications in high-performance coatings and advanced composites used in aerospace and automotive industries.

In conclusion, 3-(2,3,6-Trifluorophenyl)Propanal, with its CAS number 1057670-87-7, stands as a testament to the innovation and progress in modern chemistry. Its unique properties and diverse applications underscore its importance as a key compound in both academic research and industrial development. As research continues to uncover new potential uses for this compound, its impact on various scientific domains is expected to grow significantly.